BENGHE Foundational & Exploratory

Check Availability & Pricing

Cellular Localization of 2-Hydroxyhexadecanoyl-
D-erythro-dihydrosphingosine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

2-Hydroxyhexadecanoyl-D-
Compound Name:
erythro-dihydrosphingosine

Cat. No.: B15552146

Get Quote

\ J

An In-Depth Technical Guide for Drug Development &
Lipidomics[1]
Executive Summary

2-hydroxyhexadecanoyl-D-erythro-dihydrosphingosine (hereafter C16 2-OH DhCer) is a
specific bioactive sphingolipid intermediate.[1] Structurally, it consists of a sphinganine
(dihydrosphingosine) backbone N-acylated with a 2-hydroxylated palmitic acid (C16:0).[1]

Unlike canonical ceramides which are rapidly transported to the Golgi via CERT (Ceramide
Transfer Protein), C16 2-OH DhCer exhibits a distinct localization profile due to its saturation
status and alpha-hydroxylation.[1] It primarily resides in the Endoplasmic Reticulum (ER) as a
metabolic intermediate but possesses unique vesicular trafficking properties that allow it to
populate Mitochondria-Associated Membranes (MAMSs) and specific Plasma Membrane
microdomains, particularly in keratinocytes and neural tissue.[1]

Molecular Identity & Physiochemical Context
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To understand the localization, one must understand the biophysical constraints of the
molecule:

 Lipid Class: Dihydroceramide (Sphinganine base + Fatty Acid).[1][2]
» Modification: Alpha-hydroxylation at the C-2 position of the fatty acyl chain.[1][3]
e Biophysical Impact:

o Saturation (Dihydro): Lacks the 4,5-trans double bond of ceramide.[1] This increases the
transition temperature (

) and favors rigid membrane packing.[1] It also significantly reduces affinity for CERT.[1]

o 2-Hydroxylation: The OH group acts as both a hydrogen bond donor and acceptor.[1] This
strengthens inter-lipid hydrogen bonding network at the membrane interface, increasing
membrane stability and reducing permeability.

Biosynthetic Origin & Compartmentalization

The localization of C16 2-OH DhCer is dictated by its biosynthetic machinery, which is
exclusively localized to the ER.

The Biosynthetic Pathway

o Fatty Acid Hydroxylation (The Rate-Limiting Step): The enzyme Fatty Acid 2-Hydroxylase
(FA2H) converts Palmitic Acid (or Palmitoyl-CoA) to 2-Hydroxy-Palmitic Acid.[1] FA2H is an
integral membrane protein restricted to the ER.

e Sphingoid Base Synthesis: Serine Palmitoyltransferase (SPT) generates 3-ketosphinganine,
which is reduced to Sphinganine (Dihydrosphingosine).[1]

o N-Acylation (Ceramide Synthase): Ceramide Synthase (CerS) isoforms (specifically CerS5
and CerS6 for C16 chain lengths) acylate Sphinganine with 2-Hydroxy-Palmitoyl-CoA to form
C16 2-OH DhCer.[1]

Metabolic Fate & Residence
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Once synthesized in the ER, C16 2-OH DhCer faces two primary fates that determine its
steady-state localization:

o Fate A (Desaturation): It is a substrate for Dihydroceramide Desaturase 1 (DES1), which
converts it into 2-hydroxy-ceramide.[1] DES1 is also ER-localized.[1]

o Fate B (Bypass/Signaling): A fraction evades desaturation and functions as a distinct
bioactive lipid.[1] This pool accumulates in the ER or is trafficked via vesicles.[4][5]

Diagram 1: Biosynthetic Pathway & Enzyme Localization
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Caption: Biosynthesis of C16 2-OH DhCer occurs exclusively in the ER via FA2H and CerS
activity.[1]

Cellular Localization Dynamics

While the ER is the site of origin, the localization of C16 2-OH DhCer extends to other
organelles via specific transport mechanisms.

Endoplasmic Reticulum (Primary Reservoir)[1]

e Mechanism: Retention.[1]

e Reasoning: As the substrate for DES1, the highest concentration is found in the ER
membranes. Unlike ceramides, dihydroceramides are poor substrates for CERT. This lack of
affinity for the primary transport protein results in a longer residence time in the ER
compared to their unsaturated counterparts.

Mitochondria-Associated Membranes (MAMs)[1]

e Mechanism: Non-vesicular transport at contact sites.[1][5][6]

 Significance: 2-OH sphingolipids have been detected in mitochondrial fractions.[1] C16 2-OH
DhCer can traffic to mitochondria via MAMs, where it may influence mitochondrial outer
membrane permeability (MOMP) and autophagy regulation.[1]

Golgi Apparatus & Plasma Membrane[1][5]

e Mechanism:Vesicular Transport (Bulk Flow).[1]

o Contrast with Ceramide: Canonical ceramides are transported to the Golgi by CERT for
conversion to Sphingomyelin.[4][5][6][7][8] C16 2-OH DhCer cannot effectively bind CERT.
Therefore, it reaches the Golgi and Plasma Membrane primarily via bulk vesicular transport.

o Tissue Specificity:

o Epidermis (Keratinocytes): In the stratum corneum, C16 2-OH DhCer is a precursor to
barrier ceramides.[1] It is packaged into Lamellar Bodies (secretory organelles derived
from the Golgi) and secreted into the extracellular space.
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o Neural Tissue: Enriched in myelin sheaths, contributing to the insulating properties of the
membrane.

Diagram 2: Intracellular Trafficking & Transport
Mechanisms
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Caption: C16 2-OH DhCer relies on vesicular transport, evading CERT-mediated transfer.[1]

Analytical Methodologies for Localization

To validly determine the localization of this specific lipid, researchers must use targeted
lipidomics. Standard immunofluorescence is insufficient due to the lack of specific antibodies
for the dihydro- backbone.

Protocol: Subcellular Fractionation & Targeted LC-
MS/MS

Objective: Quantify C16 2-OH DhCer in ER vs. Mitochondrial fractions.
Step 1: Organelle Isolation

e Lyse cells (e.g., HEK293, Keratinocytes) using a nitrogen cavitation bomb (prevents lipid
oxidation).[1]

» Perform differential centrifugation:
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o 600 x g (10 min): Nuclei/Debris (Discard).
o 10,300 x g (10 min): Crude Mitochondria (Save Pellet).

o 100,000 x g (60 min): Microsomes/ER (Save Pellet).

» Purify Mitochondria via Percoll gradient to remove ER contamination (MAMS).[1]

Step 2: Lipid Extraction (Modified Bligh & Dyer)

Resuspend pellets in methanol/water.[1]

Add Chloroform (Ratio: 1:2:0.8 Chloroform:MeOH:Water).

Critical Step: Spike with internal standard C17-DhCer (d17:0/16:0) to normalize extraction
efficiency.

Phase separate and collect the lower organic phase.
Step 3: LC-MS/MS Parameters[1]
e Column: C18 Reverse Phase (e.g., Waters Acquity UPLC BEH C18).[1]
» Mobile Phase:
o A:60:40 ACN:H20 + 10mM Ammonium Formate.[1]
o B:90:10 IPA:ACN + 10mM Ammonium Formate.[1]
o MRM Transitions (Multiple Reaction Monitoring):

o You must distinguish Dihydro from Ceramide (Mass shift +2 Da) and 2-Hydroxy from Non-
hydroxy (Mass shift +16 Da).[1]

o Target Mass: Precursor [M+H]+ ~556.5 -> Product ion (Sphinganine fragment) ~262.3.[1]

o Note: Standard Ceramide gives product ion ~264.3 (Sphingosine).[1] This specific
fragment confirmation is mandatory for "Trustworthiness".
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Biological Implications of Localization

Compartment Function Mechanism
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ER Substrate Pool generate C16 2-OH Ceramide.
[1] Accumulation here triggers
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Mitochondria Apoptosis Regulation ) o
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Plasma Membrane Barrier Function _
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permeability barrier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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